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Introduction

Rice blast, caused by the fungus Magnaporthe oryzae, is a devastating disease that poses a
significant threat to global rice production, leading to substantial yield losses. Effective
management of this disease is crucial for ensuring food security. Strobilurin fungicides are a
key class of agrochemicals used to control rice blast due to their broad-spectrum activity and
systemic properties. This document provides detailed application notes and protocols for the
use of strobilurin fungicides, with a specific focus on Flufenoxystrobin and its more
extensively studied counterparts like Azoxystrobin and Trifloxystrobin, in the control of rice
blast. This information is intended for researchers, scientists, and professionals involved in
drug development and crop protection.

Flufenoxystrobin: A Novel Strobilurin Fungicide

Flufenoxystrobin is a fluorine-containing strobilurin fungicide that has demonstrated high
efficacy against various fungal pathogens, including Magnaporthe oryzae. Preliminary studies
have shown its potential in controlling rice blast.

Efficacy of Flufenoxystrobin:

 In-vitro and Greenhouse Studies: Research has indicated that Flufenoxystrobin exhibits
excellent fungicidal activity against rice blast. In greenhouse bioassays, it achieved 100%
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control of rice blast at a concentration of 0.3 mg/L.

» Field Trials: Field trials have suggested that the fungicidal activity of Flufenoxystrobin is
comparable to that of Pyraclostrobin, another widely used strobilurin fungicide.

While Flufenoxystrobin shows promise, extensive and detailed public data from large-scale
field trials regarding optimal application rates, timing, and quantitative yield improvements for
rice blast control are not as readily available as for other established strobilurin fungicides.
Therefore, the following sections will provide detailed protocols and data based on well-
researched strobilurins like Azoxystrobin and Trifloxystrobin, which can serve as a valuable
reference for designing experiments and application strategies for Flufenoxystrobin.

Mechanism of Action: Strobilurin Fungicides

Strobilurin fungicides, including Flufenoxystrobin, act by inhibiting mitochondrial respiration in
fungi. They bind to the Quinone outside (Qo) site of the cytochrome bcl complex (Complex Iil),
thereby blocking electron transfer and disrupting the production of ATP, which is essential for
fungal cellular processes. This mode of action is highly specific and effective at very low

concentrations.
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Mechanism of action of strobilurin fungicides.
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Quantitative Data on Strobilurin Efficacy Against
Rice Blast

The following tables summarize quantitative data from various studies on the efficacy of
strobilurin fungicides, primarily Azoxystrobin and Trifloxystrobin, in controlling rice blast.

Table 1: In Vitro Efficacy of Strobilurin Fungicides against Magnaporthe oryzae

EC50 (pg/mL) for
EC50 (pg/mL) for (ugimL)

. . . Conidial
Fungicide Mycelial Growth L Reference
L Germination
Inhibition o
Inhibition
Azoxystrobin 0.006-0.056 0.004-0.051
Kresoxim-methyl 0.024-0.287 0.012-0.105

Table 2: Field Efficacy of Strobilurin-Based Fungicides in Controlling Rice Blast
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11% + _ ,
Flowering Effective
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) Three sprays
Azoxystrobin
at 15-day )
120 + 676-830 ) Effective
intervals after -
Tebuconazole ml/ha ) control
disease
240 SC
appearance

PDI: Percent Disease Intensity

Experimental Protocols

Detailed methodologies for key experiments are crucial for the evaluation of fungicides. Below
are standardized protocols for in-vitro and field studies.
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Protocol 1: In-Vitro Mycelial Growth Inhibition Assay

Objective: To determine the concentration of the fungicide that inhibits 50% of the mycelial
growth (EC50) of M. oryzae.

Materials:

Pure culture of Magnaporthe oryzae

Potato Dextrose Agar (PDA) medium

Fungicide stock solution (e.g., Flufenoxystrobin, Azoxystrobin)

Sterile Petri dishes (90 mm)

Sterile distilled water

Micropipettes

Incubator

Procedure:

Media Preparation: Prepare PDA medium according to the manufacturer's instructions and
sterilize by autoclaving.

Fungicide Dilution Series: Prepare a series of fungicide concentrations by amending the
molten PDA with the fungicide stock solution. Typical concentrations for strobilurins range
from 0.001 to 10 pg/mL. A control plate with no fungicide should also be prepared.

Inoculation: Place a 5 mm mycelial disc from the edge of an actively growing M. oryzae
culture onto the center of each fungicide-amended and control PDA plate.

Incubation: Incubate the plates at 25-28°C in the dark for 7-10 days, or until the mycelium in
the control plate has reached the edge of the dish.

Data Collection: Measure the radial growth of the fungal colony in two perpendicular
directions for each plate.
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o Calculation: Calculate the percentage of mycelial growth inhibition for each concentration
relative to the control. The EC50 value is then determined by probit analysis of the inhibition
data.
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Workflow for in-vitro mycelial growth inhibition assay.
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Protocol 2: Field Efficacy Trial for Rice Blast Control

Objective: To evaluate the efficacy of a fungicide in controlling rice blast under field conditions
and its impact on grain yield.

Experimental Design:

o Layout: Randomized Complete Block Design (RCBD) with at least three replications.
e Plot Size: Minimum of 10 m?2 per plot with buffer zones to prevent spray drift.

» Variety: Use a rice variety susceptible to blast to ensure adequate disease pressure.
Procedure:

» Crop Establishment: Transplant or direct-seed rice seedlings according to local agronomic
practices.

o Treatment Application:

o Apply the fungicide treatments at specific growth stages, such as late booting and 50-70%
heading, as these are critical for controlling neck blast.

o Use a calibrated sprayer to ensure uniform coverage. A water volume of 300-500 L/ha is
generally recommended.

o Include an untreated control for comparison.
o Disease Assessment:
o Assess disease severity at 15-20 days after the last fungicide application.

o For leaf blast, use a standard disease rating scale (e.g., 0-9 scale) on a random sample of
tillers per plot.

o For neck blast, count the number of infected panicles out of a total of 100 randomly
selected panicles per plot.

o Calculate the Percent Disease Index (PDI).
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¢ Yield Data Collection:

o Harvest the central area of each plot to avoid edge effects.

o Measure the grain yield and adjust for moisture content.

e Data Analysis:

o Analyze the disease severity and yield data using Analysis of Variance (ANOVA) to
determine significant differences between treatments.
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Workflow for a field efficacy trial of fungicides for rice blast control.
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Conclusion and Future Directions

Flufenoxystrobin is a promising new strobilurin fungicide with demonstrated activity against
rice blast. However, further field research is necessary to establish optimal application
strategies for different rice-growing regions and environmental conditions. The protocols and
data presented for other strobilurin fungicides like Azoxystrobin and Trifloxystrobin provide a
solid foundation for conducting such research. As with all site-specific fungicides, it is crucial to
implement resistance management strategies, such as rotating or mixing fungicides with
different modes of action, to ensure the long-term efficacy of these valuable tools in rice blast
management.

 To cite this document: BenchChem. [Application of Flufenoxystrobin in Controlling Rice Blast:
A Comprehensive Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1443345#application-of-flufenoxystrobin-in-
controlling-rice-blast]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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